N-(3,4-dimethylphenyl)-2-naphthalenesulfonamide

• IUPAC Name: N-(3,4-dimethylphenyl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C18H17NO2S/c1-13-7-9-17(11-14(13)2)19-22(20,21)18-10-8-15-5-3-4-6-16(15)12-18/h3-12,19H,1-2H3
• InChI Key: GEEZHZDEQZTMHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)C2=CC3=CC=CC=C3C=C2)C
• Molecular Formula: C18H17NO2S
• Molecular Weight: 311.4 g/mol

Description

N-(3,4-dimethylphenyl)-2-naphthalenesulfonamide, commonly known as DNSA, is a chemical compound that belongs to the class of sulfonamide compounds. DNSA is a white crystalline powder that is soluble in organic solvents like ethanol, chloroform, and acetone. DNSA has various applications in the field of scientific research, including as a fluorescent probe for detecting protein conformational changes and as a potential inhibitor of enzymes like carbonic anhydrase.

Mechanism of Action

The mechanism of action of DNSA is not fully understood. However, it is believed that DNSA binds to proteins and undergoes a change in its fluorescence properties, which can be used to monitor protein conformational changes. DNSA has also been shown to inhibit enzyme activity, making it a potential candidate for the development of new drugs targeting enzymes like carbonic anhydrase.
Biochemical and Physiological Effects:
DNSA has been shown to have various biochemical and physiological effects. DNSA has been shown to inhibit carbonic anhydrase activity, which plays a crucial role in various physiological processes like acid-base balance and CO2 transport. DNSA has also been shown to bind to proteins and undergoes a change in its fluorescence properties, which can be used to monitor protein conformational changes.

Advantages and Limitations for Lab Experiments

DNSA has several advantages and limitations for lab experiments. One of the significant advantages of DNSA is its ability to act as a fluorescent probe for detecting protein conformational changes. DNSA is also relatively easy to synthesize, making it readily available for use in research.
However, DNSA has some limitations for lab experiments. DNSA is not very water-soluble, making it challenging to use in aqueous solutions. DNSA is also not very stable in acidic conditions, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on DNSA. One area of research could be to develop new fluorescent probes based on DNSA for detecting protein conformational changes. Another area of research could be to explore the potential of DNSA as a drug candidate for the treatment of diseases like cancer and Alzheimer's disease. DNSA has also been shown to inhibit enzyme activity, making it a potential candidate for the development of new drugs targeting enzymes like carbonic anhydrase. Further research is needed to explore the full potential of DNSA in these areas.

Synthesis Methods

DNSA can be synthesized by reacting 3,4-dimethylaniline with naphthalene-2-sulfonyl chloride in the presence of a base like triethylamine. The reaction proceeds via nucleophilic substitution of the sulfonyl chloride group with the amine group of 3,4-dimethylaniline, resulting in the formation of DNSA.

Scientific Research Applications

DNSA has several applications in scientific research. One of the most significant applications of DNSA is as a fluorescent probe for detecting protein conformational changes. DNSA can bind to proteins and undergoes a change in its fluorescence properties, which can be used to monitor protein conformational changes.
DNSA has also been studied as a potential inhibitor of enzymes like carbonic anhydrase. Carbonic anhydrase is an enzyme that plays a crucial role in various physiological processes like acid-base balance and CO2 transport. DNSA has been shown to inhibit carbonic anhydrase activity, making it a potential candidate for the development of new drugs targeting this enzyme.